Cas no 758701-68-7 (2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile structure

758701-68-7 structure

Product Name:2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

CAS No:758701-68-7

MF:C₂₅H₂₅N₃O₅

MW:447.483106374741

CID:5958759

PubChem ID:3331782

Update Time:2023-11-23

2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
- 2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-ylmethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-4-(3,4-diethoxyphenyl)-6-(2-furanylmethyl)-5,6-dihydro-7-methyl-5-oxo-
- 758701-68-7
- F1765-0181
- SR-01000116084
- 2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-ylmethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 2-amino-4-(3,4-diethoxyphenyl)-6-[(furan-2-yl)methyl]-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
- SR-01000116084-1
- AKOS002192869
- AKOS016186690
- Inchi： 1S/C25H25N3O5/c1-4-30-19-9-8-16(12-20(19)31-5-2)22-18(13-26)24(27)33-21-11-15(3)28(25(29)23(21)22)14-17-7-6-10-32-17/h6-12,22H,4-5,14,27H2,1-3H3
- InChI Key： GGJGRDILXCEYPJ-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=CO2)C(C)=CC2OC(N)=C(C#N)C(C3=CC=C(OCC)C(OCC)=C3)C1=2

Computed Properties

Exact Mass: 447.17942091g/mol
Monoisotopic Mass: 447.17942091g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 914
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 111Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
Boiling Point: 700.2±60.0 °C(Predicted)
pka: 3.14±0.60(Predicted)

2-amino-4-(3,4-diethoxyphenyl)-6-(furan-2-yl)methyl-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Pricemore >>

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